![molecular formula C22H26N4O2S B305302 N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B305302.png)
N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Overview
Description
N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as DMTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of certain signaling pathways. In particular, this compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. Additionally, this compound has been shown to modulate the activity of certain signaling pathways, such as the PI3K/Akt/mTOR pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on its specific application. In medicinal chemistry, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. In biochemistry, this compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which can lead to increased levels of acetylcholine in the brain. In pharmacology, this compound has been evaluated for its potential use as a drug delivery system, which can lead to improved bioavailability and reduced toxicity of certain drugs.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for lab experiments, including its high purity, stability, and low toxicity. Additionally, this compound can be easily synthesized using a multi-step process, which makes it readily available for research purposes. However, there are also some limitations associated with the use of this compound in lab experiments. For example, the synthesis process can be time-consuming and require specialized equipment. Additionally, the high cost of this compound may limit its use in certain research applications.
Future Directions
There are several future directions for the study of N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One potential direction is the further evaluation of its anticancer, antifungal, and antibacterial activities, which can lead to the development of new drugs for the treatment of various diseases. Additionally, the modulation of certain signaling pathways by this compound can be further explored for its potential therapeutic applications. Furthermore, the use of this compound as a drug delivery system can be optimized for improved bioavailability and reduced toxicity of certain drugs. Overall, the study of this compound has the potential to lead to the development of new drugs and therapeutic strategies for various diseases.
Synthesis Methods
N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can be synthesized using a multi-step process, which involves the reaction of 2,4-dimethylphenylamine with ethyl 4-bromobutyrate to form an intermediate. The intermediate is then reacted with sodium hydride and 4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol to obtain this compound. The synthesis method of this compound has been extensively studied, and various modifications have been proposed to improve the yield and purity of the compound.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been evaluated for its anticancer, antifungal, and antibacterial activities. In biochemistry, this compound has been studied for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. In pharmacology, this compound has been evaluated for its potential use as a drug delivery system.
properties
Molecular Formula |
C22H26N4O2S |
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Molecular Weight |
410.5 g/mol |
IUPAC Name |
N-(2,4-dimethylphenyl)-2-[[4-ethyl-5-(1-phenoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C22H26N4O2S/c1-5-26-21(17(4)28-18-9-7-6-8-10-18)24-25-22(26)29-14-20(27)23-19-12-11-15(2)13-16(19)3/h6-13,17H,5,14H2,1-4H3,(H,23,27) |
InChI Key |
FMOONCQGVBYSKX-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)C)C)C(C)OC3=CC=CC=C3 |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)C)C)C(C)OC3=CC=CC=C3 |
Origin of Product |
United States |
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